3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-(1-methyl-6-oxopyridazin-3-yl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C13H15N3O2S/c1-16-13(18)7-5-10(15-16)4-6-12(17)14-9-11-3-2-8-19-11/h2-3,5,7-8H,4,6,9H2,1H3,(H,14,17)
• InChI Key: DIPIJEUABHKPGN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)CCC(=O)NCC2=CC=CS2
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol
• CAS No.: 1797160-47-4

Description

3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(thiophen-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C13H15N3O2S and its molecular weight is 277.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

A study by Hafiz, Ramiz, & Sarhan (2011) elaborates on the preparation of new dihydropyridines, dihydropyridazines, and thiourea derivatives, which are related to the compound . These substances have significance in heterocyclic synthesis, contributing to a broader understanding of chemical reactions and structures.

Anticancer and Antioxidant Activities

Research by Tumosienė et al. (2020) focuses on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide for their antioxidant and anticancer activities. This study provides insights into the potential therapeutic applications of similar compounds in treating various diseases, including cancer.

Cytotoxicity and Topoisomerase II Inhibition

A study by Gomez-Monterrey et al. (2011) explores the cytotoxicity and topoisomerase II inhibitory activity of 3-acyl derivatives of dihydronaphtho[2,3-b]thiophen-4,9-dione. This research helps understand the compound's potential role in cancer therapy, particularly in treating resistant cancer cell lines.

Neurokinin-1 Receptor Antagonism

The study by Harrison et al. (2001) discusses an orally active, water-soluble neurokinin-1 receptor antagonist that shows promise in pre-clinical tests relevant to clinical efficacy in emesis and depression. This study indicates the potential of similar compounds in developing treatments for depression and related disorders.

Antihypertensive Activity

A study by Siddiqui et al. (2011) on triazole incorporated pyridazinones as new antihypertensive agents indicates potential applications in cardiovascular medicine. The compounds in this study exhibited significant antihypertensive activity, suggesting that related compounds could be explored for similar therapeutic uses.